Cas no 175161-39-4 (2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester)
175161-39-4 structure
Product Name:2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester
CAS No:175161-39-4
MF:C12H9ClO3
MW:236.651062726974
CID:832455
Update Time:2026-04-29
2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester
- 5-CHLORO-4-HYDROXY-2-NAPHTHALENECARBOXYLIC ACID METHYL ESTER
- methyl 5-chloro-4-hydroxynaphthalene-2-carboxylate
- LogP
- methyl 5-chloro-4-hydroxy-2-naphthoate
- Methyl-5-chlor-4-hydroxy-2-naphthoat
-
- Inchi: InChI=1S/C12H9ClO3/c1-16-12(15)8-5-7-3-2-4-9(13)11(7)10(14)6-8/h2-6,14H,1H3
- InChI Key: KQFAUFCLBUQHRC-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC(=C2C(=C1)C=CC=C2Cl)O
Computed Properties
- Exact Mass: 236.02407
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 46.53
2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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